Cas no 1012881-37-6 (Ethyl 2-(tert-butyl)thiazole-5-carboxylate)

• Product Name: Ethyl 2-(tert-butyl)thiazole-5-carboxylate
• CAS No: 1012881-37-6
• MF: C₁₀H₁₅NO₂S
• MW: 213.29660153389
• MDL: MFCD28137670
• CID: 2108812
• PubChem ID: 58790083
• Update Time: 2025-10-28

Ethyl 2-(tert-butyl)thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-tert-butylthiazole-5-carboxylate
• Ethyl 2-(tert-butyl)thiazole-5-carboxylate
• KZJMIYNMRNUMFW-UHFFFAOYSA-N
• ethyl 2-tert-butyl-1,3-thiazole-5-carboxylate
• CS-0151706
• Ethyl2-(tert-butyl)thiazole-5-carboxylate
• SY345934
• AKOS027440571
• D83499
• DA-34246
• BS-14216
• MFCD28137670
• 1012881-37-6
• SCHEMBL4276371

• MDL： MFCD28137670
• Inchi： 1S/C10H15NO2S/c1-5-13-8(12)7-6-11-9(14-7)10(2,3)4/h6H,5H2,1-4H3
• InChI Key： KZJMIYNMRNUMFW-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OCC)=CN=C1C(C)(C)C

Computed Properties

• Exact Mass: 213.08234989g/mol
• Monoisotopic Mass: 213.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.4
• XLogP3: 3.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on Ethyl 2-(tert-butyl)thiazole-5-carboxylate

Ethyl 2-(tert-butyl)thiazole-5-carboxylate (CAS No. 1012881-37-6): A Comprehensive Overview

Ethyl 2-(tert-butyl)thiazole-5-carboxylate (CAS No. 1012881-37-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique thiazole ring and tert-butyl substituent, exhibits a range of biological activities that make it a valuable candidate for various applications, including drug discovery and development.

The chemical structure of Ethyl 2-(tert-butyl)thiazole-5-carboxylate consists of a thiazole ring, which is a five-membered heterocyclic compound containing one sulfur and one nitrogen atom. The tert-butyl group attached to the thiazole ring provides steric hindrance and enhances the compound's stability and solubility properties. The ethyl ester moiety at the carboxylic acid position further contributes to its chemical reactivity and functional versatility.

Recent studies have highlighted the potential of Ethyl 2-(tert-butyl)thiazole-5-carboxylate in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties, making it a promising lead for the development of new anti-inflammatory drugs. The anti-inflammatory activity is attributed to its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6.

In addition to its anti-inflammatory properties, Ethyl 2-(tert-butyl)thiazole-5-carboxylate has been investigated for its potential as an antimicrobial agent. Studies have demonstrated that this compound possesses broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action is believed to involve disruption of bacterial cell membranes, leading to cell death.

The pharmacokinetic properties of Ethyl 2-(tert-butyl)thiazole-5-carboxylate have also been studied extensively. Research indicates that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential use in therapeutic applications. Its oral bioavailability is relatively high, and it exhibits low toxicity in preclinical studies, making it a suitable candidate for further clinical evaluation.

One of the key areas of interest in the development of Ethyl 2-(tert-butyl)thiazole-5-carboxylate is its potential as a therapeutic agent for neurodegenerative diseases. Preclinical studies have shown that this compound can cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and inhibiting neuroinflammation. These findings suggest that Ethyl 2-(tert-butyl)thiazole-5-carboxylate may have therapeutic potential in conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of Ethyl 2-(tert-butyl)thiazole-5-carboxylate has been optimized using various synthetic routes to improve yield and purity. One common approach involves the reaction of 2-bromoacetamide with tert-butylimine followed by esterification with ethanol. This method provides a high yield of the desired product with minimal side reactions, making it suitable for large-scale production.

In conclusion, Ethyl 2-(tert-butyl)thiazole-5-carboxylate (CAS No. 1012881-37-6) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure, combined with its diverse biological activities, makes it an attractive candidate for further exploration in drug discovery and development. As ongoing research continues to uncover new applications and mechanisms of action, Ethyl 2-(tert-butyl)thiazole-5-carboxylate is poised to play a pivotal role in advancing therapeutic options for various diseases.